Cas no 897456-54-1 (N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 897456-54-1
• MF: C₁₉H₁₆ClN₃O₃S
• MW: 401.866641998291
• CID: 5479776
• Update Time: 2025-06-30

N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[5-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]-1,3-benzodioxole-5-carboxamide
• N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C19H16ClN3O3S/c20-14-4-1-12(2-5-14)15-10-22-19(23-15)27-8-7-21-18(24)13-3-6-16-17(9-13)26-11-25-16/h1-6,9-10H,7-8,11H2,(H,21,24)(H,22,23)
• InChI Key： BLIHODVOKZDRJZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NCCSC3NC(C4=CC=C(Cl)C=C4)=CN=3)=O)C=C2OC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide

N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 897456-54-1): A Comprehensive Overview

N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 897456-54-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, belongs to the class of benzodioxole derivatives and is characterized by its unique structural features, including a chlorophenyl group, an imidazole ring, and a sulfanyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 897456-54-1) is particularly noteworthy due to its intricate arrangement of functional groups. The presence of the chlorophenyl group imparts lipophilic properties, which can enhance the compound's ability to cross biological membranes. The imidazole ring is known for its biological activity, often found in various pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. The sulfanyl moiety adds further complexity and reactivity, potentially influencing the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have explored the potential therapeutic applications of N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 897456-54-1). One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antiviral agent. Research has shown that N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 897456-54-1) exhibits activity against several viral strains, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes or host cell receptors.

In addition to its anti-inflammatory and antiviral properties, N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 897456-54-1) has also been investigated for its neuroprotective effects. Studies have shown that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have therapeutic potential in the treatment of these debilitating conditions.

The pharmacokinetic profile of N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 897456-54-1) has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, further research is needed to optimize its pharmacokinetic properties for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 897456-54-1) in various therapeutic contexts. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or contraindications.

In conclusion, N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 897456-54-1) represents a promising candidate in the development of new therapeutic agents for a range of diseases. Its unique chemical structure and diverse biological activities make it an exciting subject for ongoing research in medicinal chemistry and pharmacology. As more data become available from clinical trials, it is anticipated that this compound will play a significant role in advancing medical treatments for inflammatory diseases, viral infections, and neurodegenerative disorders.